Cas no 83144-87-0 (1,4-Butanediamine, N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)-)

• Product Name: 1,4-Butanediamine, N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)-
• CAS No: 83144-87-0
• MF: C₃₆H₃₆N₁₀
• MW: 608.738045692444
• CID: 677250
• PubChem ID: 71416187
• Update Time: 2025-04-19

1,4-Butanediamine, N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)-
• N,N,N',N'-tetrakis(1H-benzimidazol-2-ylmethyl)butane-1,4-diamine
• N~1~,N~1~,N~4~,N~4~-Tetrakis[(1H-benzimidazol-2-yl)methyl]butane-1,4-diamine
• 83144-87-0
• SCHEMBL20677816
• DTXSID30835589

• Inchi： 1S/C36H36N10/c1-2-12-26-25(11-1)37-33(38-26)21-45(22-34-39-27-13-3-4-14-28(27)40-34)19-9-10-20-46(23-35-41-29-15-5-6-16-30(29)42-35)24-36-43-31-17-7-8-18-32(31)44-36/h1-8,11-18H,9-10,19-24H2,(H,37,38)(H,39,40)(H,41,42)(H,43,44)
• InChI Key： HFXXWXKUWCGKHL-UHFFFAOYSA-N
• SMILES： N(CC1=NC2C=CC=CC=2N1)(CC1=NC2C=CC=CC=2N1)CCCCN(CC1=NC2C=CC=CC=2N1)CC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 608.31244119g/mol
• Monoisotopic Mass: 608.31244119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 121Ų